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Compound of Interest |

Compound Name: Sodium gold(lll) sulfite
CAS No.: 67859-69-2
Cat. No.: B8464318

Part 1: Executive Summary & Chemical Identity

Compound: Sodium Gold(l) Sulfite (Sodium Dithiosulfatoaurate(l) analogue in coordination
geometry) Formula:

CAS: 19153-98-1 (Generic for Gold Sodium Sulfite)[1]

This guide details the synthesis and characterization of Sodium Gold(l) Sulfite, a critical
precursor for non-cyanide electroplating baths and a compound of historical significance in
chrysotherapy (rheumatoid arthritis treatment). Unlike the robust dicyanoaurate anion

, the disulfitoaurate complex is thermodynamically metastable and sensitive to pH excursions.
Successful synthesis requires strict adherence to a "Reverse Addition" protocol to manage the
reduction potential of Au(lll) to Au(l) without “crashing out" metallic gold.

Part 2: Thermodynamics & Mechanistic Logic

To synthesize this compound, one must navigate a narrow thermodynamic corridor. You are
starting with Gold(lll) (usually

) and reducing it to Gold(l).

The Critical Redox Challenge
Sulfite (
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) serves a dual role:

¢ Reductant: Reduces

to

e Ligand: Stabilizes the resulting
ion.
If the concentration of free sulfite is insufficient during the reduction phase, the

intermediate disproportionates into
and

(metallic gold), instantly ruining the batch. This manifests as the "Purple of Cassius"—a
colloidal gold suspension.

Reaction Mechanism:

e Reduction:

o Complexation:

Key Insight: The reduction generates protons (

). If the pH drops below 8.0, the sulfite ligand protonates to bisulfite (
), which binds gold poorly, triggering decomposition. Therefore, alkaline buffering is mandatory.

Part 3: Synthesis Protocol
Reagents & Equipment

e Gold Source: Hydrogen Tetrachloroaurate (

) or dissolved pure gold (99.99%) in Aqua Regia (nitric acid removed).

e Ligand/Reductant: Sodium Sulfite Anhydrous (

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8464318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

), ACS Reagent Grade.

o Buffer: Sodium Carbonate (

) or Sodium Hydroxide (
).

» Stabilizer (Optional but Recommended): Ethylenediamine or 2,2'-bipyridine (for electroplating
applications).

The "Reverse Addition" Workflow

Standard addition (Sulfite into Gold) causes local excess of Gold, leading to metallic
precipitation. We use Reverse Addition (Gold into Sulfite).

Step 1: Preparation of the Sulfite Matrix

Dissolve

in deionized water (resistivity >10 M

)-

Stoichiometry: Use a large molar excess. Recommended ratio is 4:1 to 6:1 (Sulfite:Gold).

Buffering: Add

to adjust pH to 9.5 - 10.0.

Temperature: Heat to 50°C.

Step 2: Preparation of Gold Solution

Dissolve

in a minimal volume of deionized water.

e Concentration: Approx 0.5 M Au.

Step 3: The Critical Addition
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Slowly add the Gold Solution into the Sulfite Matrix under vigorous stirring.
e Rate: Dropwise.

o Observation: The yellow Au(lll) solution should instantly decolorize upon hitting the sulfite
bath.

o Self-Validating Check: If a purple or blue haze forms, stop. The alkalinity is too low or
addition is too fast.

Step 4: Digestion & Stabilization

Maintain stirring at 50°C for 30 minutes. The solution should be water-clear.

e Note: If isolating crystals (rare, as it is usually used as a solution), add ethanol to precipitate
the salt, filter, and wash with ethanol.

Synthesis Logic Diagram (DOT)
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Au(lll) Solution Na3[Au(S03)2]

. Colorless
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Figure 1: Synthesis workflow emphasizing the critical visual check point.

Part 4: Characterization & Validation
Visual & Chemical Stability

e Pass Criteria: Solution is completely colorless and transparent.

 Fail Criteria: Tyndall effect (scattering of laser light) indicates colloidal particles.
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 Stability Test: Take a 5mL aliquot and lower pH to 4.0 using dilute HCI. It should rapidly turn
yellow (liberation of

) then purple (precipitation of Au). This confirms the complex was sulfite-dependent.

UV-Vis Spectroscopy

The spectrum of

is distinct from the starting material (

).

: Strong charge transfer bands at 226 nm and 312 nm.

: Features a Ligand-to-Metal Charge Transfer (LMCT) band in the deep UV (<200 nm) and is
transparent in the visible region.

Validation: Absence of absorption >400 nm confirms no metallic gold (plasmon resonance at
~520 nm).

Electrochemical Characterization (Cyclic Voltammetry)

For electroplating applications, the reduction potential is paramount.
o Working Electrode: Platinum or Gold disk.

» Reference: Ag/AgCI.

e Scan: The reduction of

to

occurs at significantly more negative potentials (approx -0.7V vs Ag/AgCl) compared to free
gold ions, but less negative than cyanide complexes. This indicates a "moderately stable”
complex suitable for soft gold deposition.

Stability Logic Diagram
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[Au(SO3)2]3- Complex
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3Au(l) -> 2Au(0) + Au(lll)
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Figure 2: Degradation pathway of the gold sulfite complex under acidic stress.

Part 5: Applications & Data Summary
Comparison: Sulfite vs. Cyanide Baths

Sodium Gold Sulfite is the primary alternative to Potassium Gold Cyanide (PGC) for safety-
critical environments (e.g., semiconductor fabs).
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Potassium Gold Cyanide

Feature Sodium Gold Sulfite Bath
Bath
Toxicity Low (Sulfite is GRAS*) Extreme (Cyanide)
pH Range Alkaline (8.5 —10.0) Acidic to Alkaline (3.0 — 11.0)
Throwing Power Excellent (Micro-bumps) Good
N Moderate (Sensitive to )
Stability o High
pH/Oxidation)
Deposit Hardness Soft (40-90 Knoop) Hard (with Co/Ni additives)
) Wafer Bumping, Medical
Primary Use PCB Contacts, Jewelry

Devices

*GRAS: Generally Recognized As Safe

Storage Recommendations
o Oxygen Exclusion: Sulfite oxidizes to sulfate (
), which is non-complexing. Store under inert gas (Argon/Nitrogen) or keep tightly sealed.

 Light: Protect from strong UV, which can photo-reduce the gold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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